Cas no 59182-61-5 (2-(4-nitrophenyl)propan-1-amine)

• Product Name: 2-(4-nitrophenyl)propan-1-amine
• CAS No: 59182-61-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6218284
• PubChem ID: 3029820
• Update Time: 2024-01-06

2-(4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)propan-1-amine
• EN300-1842063
• 59182-61-5
• AKOS006229508
• SCHEMBL5263992

• Inchi： 1S/C9H12N2O2/c1-7(6-10)8-2-4-9(5-3-8)11(12)13/h2-5,7H,6,10H2,1H3
• InChI Key： OXHROQJSLGXWIL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C)CN)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines